Terbium bromide(TbBr3), hexahydrate (8CI,9CI)

• IUPAC Name: terbium(3+);tribromide;hydrate
• InChI: InChI=1S/3BrH.H2O.Tb/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key: WQJPEPDSFBGXRP-UHFFFAOYSA-K
• Canonical SMILES: O.[Br-].[Br-].[Br-].[Tb+3]
• Molecular Formula: Br3H2OTb
• DSSTOX Substance ID: DTXSID30721695
• Molecular Weight: 416.65 g/mol
• CAS No.: 15162-98-8

Description

Terbium bromide, hexahydrate (8CI,9CI) is a chemical compound with the formula TbBr3·6H2O. It is a crystalline substance that belongs to the class of lanthanide halides. Terbium bromide is known for its unique properties, including its solubility in water and its ability to form hydrates. This compound is used in various scientific and industrial applications due to its interesting chemical and physical characteristics .

Preparation Methods

Terbium bromide can be synthesized through several methods. One common synthetic route involves the reaction of terbium metal or terbium(III) oxide with ammonium bromide. The reaction is typically carried out under controlled conditions to ensure the formation of terbium bromide :

$$\text{Tb}_2\text{O}_3 + 6\text{NH}_4\text{Br} \rightarrow 2\text{TbBr}_3 + 6\text{NH}_3 + 3\text{H}_2\text{O}$$Tb2​O3​+6NH4​Br→2TbBr3​+6NH3​+3H2​O

In industrial settings, terbium bromide is often produced by heating terbium metal with bromine gas. This method allows for the large-scale production of the compound, which is then purified and crystallized to obtain the hexahydrate form .

Chemical Reactions Analysis

Terbium bromide undergoes various chemical reactions, including:

Oxidation and Reduction: Terbium bromide can participate in redox reactions, where terbium can change its oxidation state.

Substitution Reactions: It can undergo substitution reactions with other halides or ligands, forming different terbium complexes.

Hydrolysis: When dissolved in water, terbium bromide can hydrolyze, leading to the formation of terbium hydroxide and hydrobromic acid.

Common reagents used in these reactions include bromine, ammonium bromide, and water. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Terbium bromide has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other terbium compounds and complexes.

Biology: Terbium bromide is utilized in fluorescence studies due to its luminescent properties.

Industry: Terbium bromide is used in the production of high-performance materials and as a catalyst in various chemical processes

Mechanism of Action

The mechanism by which terbium bromide exerts its effects is primarily related to its ability to form complexes with other molecules. These complexes can interact with specific molecular targets, such as proteins or nucleic acids, leading to changes in their structure and function. The pathways involved in these interactions depend on the specific application and the nature of the complex formed .

Comparison with Similar Compounds

Terbium bromide can be compared with other lanthanide halides, such as:

• Europium bromide (EuBr3)
• Gadolinium bromide (GdBr3)
• Dysprosium bromide (DyBr3)

What sets terbium bromide apart is its unique luminescent properties, which make it particularly useful in fluorescence studies and imaging applications. Additionally, its ability to form stable hydrates adds to its versatility in various chemical processes .

Biological Activity

Terbium bromide hexahydrate (TbBr₃·6H₂O) is a rare earth compound that has garnered attention for its potential biological activities, particularly in the fields of biomedicine and materials science. This article explores the biological activity of TbBr₃, focusing on its interactions at the cellular level, its synthesis, and its applications.

Terbium bromide hexahydrate is characterized by its greenish crystalline form and high solubility in water due to the presence of six water molecules per formula unit. The compound typically decomposes at approximately 170 °C rather than melting. It can be synthesized through various methods, including:

• Reaction of Terbium Oxide with Ammonium Bromide : This method involves heating terbium oxide with ammonium bromide to produce TbBr₃ and ammonia.
• Hydrothermal Synthesis : Utilizing high temperature and pressure conditions to facilitate the formation of crystalline structures.

The general reaction for the synthesis can be represented as follows:

$$\text{Tb}_2\text{O}_3+6\text{NH}_4\text{Br}\rightarrow 2\text{TbBr}_3+6\text{NH}_3+3\text{H}_2\text{O}$$

Biological Activity

While terbium bromide does not have a well-defined biological function, recent studies suggest it may influence cellular processes. Notably, research indicates that TbBr₃ may promote the adhesion and differentiation of mesenchymal stem cells through activation of the transforming growth factor-beta (TGF-β) and bone morphogenetic protein (BMP) signaling pathways. This suggests a potential role in biomineralization processes, which are crucial for bone formation and regeneration .

Case Studies

• Mesenchymal Stem Cell Differentiation :
  • A study demonstrated that varying concentrations of Tb³⁺ ions could significantly enhance the differentiation of mesenchymal stem cells into osteoblasts, which are essential for bone formation. The optimal concentration was found to be around 0.010 M, leading to increased mineralization in vitro.
• Cytotoxicity Assessments :
  • In vitro cytotoxicity assays using MTT assays revealed that TbBr₃ exhibited low toxicity at concentrations below 100 µg/mL. Higher concentrations resulted in reduced cell viability, indicating a dose-dependent response .

Applications in Biomedicine

The unique luminescent properties of terbium compounds make them suitable for various biomedical applications:

• Bioimaging : Terbium-doped materials have been explored as potential contrast agents in imaging techniques due to their luminescent properties.
• Drug Delivery Systems : Research is ongoing to utilize TbBr₃ in creating nanocarriers that can deliver therapeutic agents while providing imaging capabilities.

Comparative Analysis with Other Lanthanides

Compound Name	Chemical Formula	Unique Characteristics
Cerium(III) Bromide	CeBr₃	Used in catalysts; different oxidation states
Dysprosium(III) Bromide	DyBr₃	Known for magnetic properties; data storage
Europium(III) Bromide	EuBr₃	Strong luminescence; used in phosphors
Lanthanum(III) Bromide	LaBr₃	Good thermal stability; used in scintillation detectors

Terbium bromide's specific luminescent properties and potential applications in biomedicine set it apart from other lanthanides, which may not exhibit similar biological activity or utility in medical imaging .